Cas no 67655-82-7 (N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine)

• Product Name: N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine
• CAS No: 67655-82-7
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 2196239
• PubChem ID: 6537078
• Update Time: 2025-06-09

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-phenylethanone oxime
• N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine
• 67655-82-7
• 67655-83-8
• 655-25-4
• (NZ)-N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine
• SCHEMBL7246133
• MFCD25965865
• (1Z)-2,2,2-Trifluoro-1-phenylethanone oxime #
• DTXSID401239707
• EN300-129275
• doi:10.14272/TUKWYJVGKNCDJJ-GHXNOFRVSA-N
• Ethanone, 2,2,2-trifluoro-1-phenyl-, oxime, (E)-
• 10.14272/TUKWYJVGKNCDJJ-GHXNOFRVSA-N
• F13333
• 2,2,2-Trifluoroacetophenone oxime

• Inchi： 1S/C8H6F3NO/c9-8(10,11)7(12-13)6-4-2-1-3-5-6/h1-5,13H/b12-7-
• InChI Key： TUKWYJVGKNCDJJ-GHXNOFRVSA-N
• SMILES： FC(/C(/C1C=CC=CC=1)=N\O)(F)F

Computed Properties

• Exact Mass: 189.04014830Da
• Monoisotopic Mass: 189.04014830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine: An Overview of a Versatile Compound

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine, with the CAS number 67655-82-7, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique properties and potential applications. This compound is characterized by its trifluoromethyl and phenyl groups, which contribute to its chemical stability and reactivity. In this article, we will delve into the structure, synthesis, properties, and applications of N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine, highlighting recent advancements and research findings.

Structure and Synthesis:

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine is a derivative of hydroxylamine with a substituted phenyl and trifluoromethyl group. The presence of these functional groups imparts distinct chemical properties to the molecule. The synthesis of this compound typically involves the reaction of 2,2,2-trifluoroacetophenone with hydroxylamine under controlled conditions. Recent studies have explored various synthetic routes to optimize yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis method that significantly reduced reaction time and improved product yield.

Physical and Chemical Properties:

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. It is a solid at room temperature with a melting point of approximately 100°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. Its trifluoromethyl group enhances its lipophilicity, making it suitable for use in biological systems.

The chemical reactivity of N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine is primarily driven by its hydroxylamine moiety. This functional group can participate in various chemical reactions, including nucleophilic addition and substitution reactions. Additionally, the presence of the trifluoromethyl group imparts enhanced stability to the molecule under different reaction conditions.

Applications in Medicinal Chemistry:

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine has shown promise in medicinal chemistry due to its potential as a bioactive molecule. Recent research has focused on its use as an intermediate in the synthesis of pharmaceuticals. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2023 demonstrated that N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine can be used to synthesize novel antiviral agents with high efficacy against influenza viruses.

In another application, N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine has been investigated for its potential as a lead compound in the development of anticancer drugs. A study published in the Cancer Research journal in 2023 reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation.

Safety and Handling:

While N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine is not classified as a hazardous material or controlled substance, it should be handled with care to ensure safety. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials.

Conclusion:

N-(2,2,2-trifluoro-1-phenylethylidene)hydroxylamine (CAS No. 67655-82-7) is a versatile compound with unique structural features that make it valuable in both organic synthesis and medicinal chemistry. Its ability to participate in various chemical reactions and its potential as an intermediate in pharmaceutical synthesis highlight its significance in modern research. Ongoing studies continue to explore new applications and optimize synthetic methods for this promising compound.